![molecular formula C19H15N3O4S2 B2766535 (Z)-6-(3,4-dimethoxybenzyl)-2-(thiophen-2-ylmethylene)-2H-thiazolo[3,2-b][1,2,4]triazine-3,7-dione CAS No. 638133-38-7](/img/structure/B2766535.png)
(Z)-6-(3,4-dimethoxybenzyl)-2-(thiophen-2-ylmethylene)-2H-thiazolo[3,2-b][1,2,4]triazine-3,7-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-6-(3,4-dimethoxybenzyl)-2-(thiophen-2-ylmethylene)-2H-thiazolo[3,2-b][1,2,4]triazine-3,7-dione is a useful research compound. Its molecular formula is C19H15N3O4S2 and its molecular weight is 413.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Pathways and Characterization
- Cascade Synthesis and Molecular Structure : A derivative obtained through aldol condensation followed by intramolecular thiazole ring-opening/closing showcased an innovative approach to synthesizing complex molecular structures, illuminating pathways for novel chemical entities (Kravchenko et al., 2014).
- Reactions with Urea and Thioureas : β-tricarbonyl compounds reacted with urea and thioureas to produce compounds with potential biological activity, highlighting a methodological approach to synthesizing heterocyclic compounds (Saçmacı et al., 2008).
Applications in Biological Research
- Antiproliferative Agents and Tyrosine Kinases Inhibitors : Novel 1,2,4-triazines were synthesized with an aim to develop efficient anticancer drugs. These compounds showed potential as kinase inhibitors and exhibited moderate to strong cytotoxicity against various cancer cell lines, indicating their application in developing new cancer therapies (Megally Abdo et al., 2020).
Chemical Interactions and Molecular Engineering
- Complexation Studies : The complexation reactions of certain macrocyclic compounds with heavy metal ions were explored, providing insights into the formation and stability of these complexes. Such studies are fundamental in the development of new materials and catalytic processes (Mozaffari et al., 2008).
Advancements in Heterocyclic Chemistry
- New Heterocyclic Derivatives : The synthesis of imidazo[4,5-e][1,3]thiazolo-[3,2-b][1,2,4]triazine derivatives by condensation processes illustrates advancements in heterocyclic chemistry. These compounds could lead to the development of new materials with unique properties for industrial and pharmaceutical applications (Gazieva et al., 2013).
properties
IUPAC Name |
(2Z)-6-[(3,4-dimethoxyphenyl)methyl]-2-(thiophen-2-ylmethylidene)-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O4S2/c1-25-14-6-5-11(9-15(14)26-2)8-13-17(23)20-19-22(21-13)18(24)16(28-19)10-12-4-3-7-27-12/h3-7,9-10H,8H2,1-2H3/b16-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISUICANQVSRVNE-YBEGLDIGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC2=NN3C(=O)C(=CC4=CC=CS4)SC3=NC2=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)CC2=NN3C(=O)/C(=C/C4=CC=CS4)/SC3=NC2=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.